Cas no 51604-49-0 (1,2-PROPANEDIOL, 3-(2,7-OCTADIENYLOXY)-)

• Product name: 1,2-PROPANEDIOL, 3-(2,7-OCTADIENYLOXY)-
• CAS No: 51604-49-0
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 3181811
• PubChem ID: 74041015

1,2-PROPANEDIOL, 3-(2,7-OCTADIENYLOXY)- Chemical and Physical Properties

Names and Identifiers

• 1,2-PROPANEDIOL, 3-(2,7-OCTADIENYLOXY)-
• 51604-49-0
• 3-(2,7-Octadien-1-yloxy)-1,2-propanediol
• DTXSID201273957

• Inchi： InChI=1S/C11H20O3/c1-2-3-4-5-6-7-8-14-10-11(13)9-12/h2,6-7,11-13H,1,3-5,8-10H2
• InChI Key： WUOULRPSPIRQCP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 200.14124450Da
• Monoisotopic Mass: 200.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 49.7Ų
• XLogP3: 1.2